Cas no 397870-05-2 (Hydrazinecarboxylicacid, 2-pentylidene-, 1,1-dimethylethyl ester)

Hydrazinecarboxylicacid, 2-pentylidene-, 1,1-dimethylethyl ester structure
397870-05-2 structure
Product name:Hydrazinecarboxylicacid, 2-pentylidene-, 1,1-dimethylethyl ester
CAS No:397870-05-2
MF:C10H20N2O2
MW:200.278002738953
CID:299858

Hydrazinecarboxylicacid, 2-pentylidene-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarboxylicacid, 2-pentylidene-, 1,1-dimethylethyl ester
    • Hydrazinecarboxylicacid, pentylidene-, 1,1-dimethylethyl ester (9CI)
    • Hydrazinecarboxylic acid, pentylidene-, 1,1-dimethylethyl ester (9CI)
    • Hydrazinecarboxylic acid, 2-pentylidene-, 1,1-dimethylethyl ester
    • Inchi: 1S/C10H20N2O2/c1-5-6-7-8-11-12-9(13)14-10(2,3)4/h8H,5-7H2,1-4H3,(H,12,13)
    • InChI Key: QEGVXVCUVQKBEN-UHFFFAOYSA-N
    • SMILES: N(C(OC(C)(C)C)=O)N=CCCCC

Computed Properties

  • Exact Mass: 200.152
  • Monoisotopic Mass: 200.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 50.7A^2

Experimental Properties

  • Density: 0.95±0.1 g/cm3(Predicted)
  • pka: 10.91±0.46(Predicted)

Recommend Articles

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD